Cas no 220141-23-1 (Methyl 4-Fluoro-2-(trifluoromethyl)benzenecarboxylate)
220141-23-1 structure
Product Name:Methyl 4-Fluoro-2-(trifluoromethyl)benzenecarboxylate
CAS No:220141-23-1
MF:C9H6F4O2
MW:222.136356830597
MDL:MFCD06203708
CID:850573
PubChem ID:15541084
Update Time:2025-09-27
Methyl 4-Fluoro-2-(trifluoromethyl)benzenecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-fluoro-2-(trifluoromethyl)benzoate
- Benzoic acid, 4-fluoro-2-(trifluoromethyl)-, methyl ester
- METHYL 4-FLUORO-2-(TRIFLUOROMETHYL)-BENZENECARBOXYLATE
- 4-fluoro-2-trifluoromethylbenzoic acid methy
- 4-Fluoro-2-trifluoromethylbenzoic acid methyl ester
- 4-Fluoro-2-trifluoromethyl-benzoic acid methyl ester
- AGN-PC-00PLGR
- ANW-55174
- CTK0J6883
- methyl 4-fluoro-2-(trifluoromethyl)benzenecarboxylate
- methyl 4-fluoro-2-trifluorobenzoate
- methyl 4-fluoro-2-trifluoromethylbenzoate
- methyl 4-fluoro-2-trifluoromethylbenzoic acid
- SBB096261
- CS-0046879
- Methyl4-fluoro-2-(trifluoromethyl)benzoate
- MFCD06203708
- VIA14123
- 220141-23-1
- DB-298006
- KC-0725
- AKOS005073150
- J-522342
- SCHEMBL695717
- DTXSID80573868
- SY122972
- Methyl 4-Fluoro-2-(trifluoromethyl)benzenecarboxylate
-
- MDL: MFCD06203708
- Inchi: 1S/C9H6F4O2/c1-15-8(14)6-3-2-5(10)4-7(6)9(11,12)13/h2-4H,1H3
- InChI Key: BNUYNCHJMOWGOH-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=CC=1C(=O)OC)F)(F)F
Computed Properties
- Exact Mass: 222.03038
- Monoisotopic Mass: 222.03039208g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Methyl 4-Fluoro-2-(trifluoromethyl)benzenecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM183343-10g |
Methyl 4-fluoro-2-(trifluoromethyl)-benzenecarboxylate |
220141-23-1 | 95% | 10g |
$410 | 2021-06-16 | |
| Alichem | A015008271-250mg |
Methyl 4-fluoro-2-(trifluoromethyl)benzoate |
220141-23-1 | 97% | 250mg |
$480.00 | 2023-09-02 | |
| Alichem | A015008271-500mg |
Methyl 4-fluoro-2-(trifluoromethyl)benzoate |
220141-23-1 | 97% | 500mg |
$806.85 | 2023-09-02 | |
| Alichem | A015008271-1g |
Methyl 4-fluoro-2-(trifluoromethyl)benzoate |
220141-23-1 | 97% | 1g |
$1579.40 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MK912-1g |
Methyl 4-Fluoro-2-(trifluoromethyl)benzenecarboxylate |
220141-23-1 | 97+% | 1g |
1035.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MK912-200mg |
Methyl 4-Fluoro-2-(trifluoromethyl)benzenecarboxylate |
220141-23-1 | 97+% | 200mg |
291.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MK912-50mg |
Methyl 4-Fluoro-2-(trifluoromethyl)benzenecarboxylate |
220141-23-1 | 97+% | 50mg |
127.0CNY | 2021-07-14 | |
| TRC | M219200-10mg |
Methyl 4-Fluoro-2-(trifluoromethyl)benzenecarboxylate |
220141-23-1 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M219200-50mg |
Methyl 4-Fluoro-2-(trifluoromethyl)benzenecarboxylate |
220141-23-1 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M219200-100mg |
Methyl 4-Fluoro-2-(trifluoromethyl)benzenecarboxylate |
220141-23-1 | 100mg |
$ 80.00 | 2022-06-04 |
Methyl 4-Fluoro-2-(trifluoromethyl)benzenecarboxylate Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
220141-23-1 (Methyl 4-Fluoro-2-(trifluoromethyl)benzenecarboxylate) Related Products
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